Cas no 1506650-77-6 (Morpholine-2-carbothioamide)

• Product Name: Morpholine-2-carbothioamide
• CAS No: 1506650-77-6
• MF: C₅H₁₀N₂OS
• MW: 146.210699558258
• MDL: MFCD23741846
• CID: 5618111
• PubChem ID: 21455892
• Update Time: 2025-07-27

Morpholine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• CS-0355772
• morpholine-2-carbothioamide
• AKOS018226973
• 1506650-77-6
• EN300-2925421
• SCHEMBL1741972
• 2-Morpholinecarbothioamide
• Morpholine-2-carbothioamide

• MDL： MFCD23741846
• Inchi： 1S/C5H10N2OS/c6-5(9)4-3-7-1-2-8-4/h4,7H,1-3H2,(H2,6,9)
• InChI Key： VFBRWGUVMBEGRS-UHFFFAOYSA-N
• SMILES： S=C(C1CNCCO1)N

Computed Properties

• Exact Mass: 146.05138412g/mol
• Monoisotopic Mass: 146.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 285.5±50.0 °C(Predicted)
• pka: 12.65±0.20(Predicted)

Additional information on Morpholine-2-carbothioamide

Comprehensive Overview of Morpholine-2-carbothioamide (CAS No. 1506650-77-6): Properties, Applications, and Research Insights

Morpholine-2-carbothioamide (CAS No. 1506650-77-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the morpholine derivative family, characterized by a heterocyclic ring containing both nitrogen and oxygen atoms. Its carbothioamide functional group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

One of the most frequently searched questions about Morpholine-2-carbothioamide revolves around its synthesis methods and purity standards. The compound is typically synthesized via the reaction of morpholine with thiocarbamoyl chloride under controlled conditions. Advanced purification techniques, such as column chromatography or recrystallization, are employed to achieve high-purity grades (>98%), which are critical for laboratory and industrial applications. The growing demand for high-purity intermediates in medicinal chemistry has further propelled interest in this compound.

In the context of green chemistry trends, Morpholine-2-carbothioamide is being studied for its role in sustainable synthesis. Researchers are investigating solvent-free or aqueous-phase reactions to minimize environmental impact. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic highly searched in academic and industrial forums. The compound’s stability under mild conditions makes it a candidate for catalytic applications, another area of growing interest.

The pharmacological potential of Morpholine-2-carbothioamide is another hot topic. Preliminary studies suggest its utility as a scaffold for kinase inhibitors, which are pivotal in cancer therapy. Its ability to form hydrogen bonds with target proteins has been highlighted in computational docking studies, often cited in drug design discussions. These properties are frequently queried in databases like PubMed and SciFinder, reflecting the compound’s relevance in biomedical research.

From a commercial perspective, suppliers of Morpholine-2-carbothioamide emphasize its batch-to-batch consistency and scalability. The compound is listed in catalogs of major chemical distributors, with pricing influenced by purity levels and order volume. Searches for bulk suppliers or custom synthesis services often include this compound, underscoring its industrial demand. Regulatory compliance, such as REACH and FDA guidelines, is also a common query among buyers.

In analytical chemistry, Morpholine-2-carbothioamide is characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods are essential for verifying structural integrity and detecting impurities. The compound’s spectral data (e.g., IR peaks for C=S bonds) are frequently shared in open-access repositories, aiding researchers in compound identification workflows.

Future directions for Morpholine-2-carbothioamide research may include its integration into nanomaterial synthesis or bioconjugation strategies. As interdisciplinary studies gain traction, the compound’s versatility could unlock novel applications in material science or diagnostics. This aligns with trending searches for multifunctional chemical building blocks in innovation-driven sectors.